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Compound of Interest

Compound Name: Quinoline Yellow

Cat. No.: B3430373

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of chemical reagents is a critical component of laboratory operations. This
guide provides essential safety and logistical information for the proper disposal of Quinoline
Yellow (CAS No. 8004-92-0), a synthetic dye also known as C.I. Food Yellow 13 and D&C
Yellow No. 10. Adherence to these procedures is vital for protecting both laboratory personnel
and the environment.

Hazard Profile and Safety Precautions

Quinoline Yellow is classified as harmful if swallowed and may cause skin and serious eye
irritation.[1][2] While not classified as a persistent, bioaccumulative, and toxic (PBT) substance,
appropriate personal protective equipment (PPE) should always be worn when handling this
chemical.[2] This includes:

Eye Protection: Safety glasses with side-shields conforming to EN166 or NIOSH-approved
goggles.

e Hand Protection: Chemical-impermeable gloves (e.g., PVC, plastic, rubber).[2][3]

o Respiratory Protection: In case of dust formation, a NIOSH/MSHA-approved air-purifying
dust or mist respirator is necessary.[4]

» Protective Clothing: A complete suit protecting against chemicals and safety footwear should
be worn.[2][3]
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Step-by-Step Disposal Procedure

The primary principle for the disposal of Quinoline Yellow is that it must not be released into
the environment.[1] Do not discharge it into sewer systems or drains.[1][2] The recommended
disposal methods involve chemical destruction or incineration by a licensed facility.

o Waste Collection:

o Collect surplus and non-recyclable Quinoline Yellow solutions in a suitable, closed, and
clearly labeled container.[2][5]

o For solid waste, sweep up the material, avoiding dust formation, and place it in a sealed
container for disposal.[2][5]

e Engage a Licensed Disposal Company:

o The most recommended method of disposal is to offer the waste to a licensed disposal
company.[2] These companies are equipped to handle chemical waste in accordance with
federal, state, and local regulations.

o Approved Disposal Methods:

o Chemical Incineration: A common and effective method is controlled incineration with flue
gas scrubbing.[1]

o Solvent Combustion: Another approved method is to dissolve or mix the material with a
combustible solvent and burn it in a chemical scrubber.[2]

o Container Decontamination and Disposal:
o Empty containers should be triple-rinsed with a suitable solvent.[1]
o The rinsate should be collected and disposed of as hazardous waste.

o After thorough cleaning, the container can be offered for recycling or reconditioning.[1]
Alternatively, puncture the container to prevent reuse and dispose of it in a sanitary landfill.

[1]
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Accidental Release Measures

In the event of a spill, the following steps should be taken:

o Evacuate and Ventilate: Evacuate personnel from the affected area and ensure adequate
ventilation.[1]

» Control Ignition Sources: Remove all sources of ignition as dry dust can be electrostatically
charged.[1][5]

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the
chemical to enter drains.[1]

o Cleanup:
o Use dry cleanup procedures and avoid generating dust.[5]

o Collect the spilled material using spark-proof tools and place it in a suitable, closed
container for disposal.[1]

Regulatory Framework

The disposal of chemical waste like Quinoline Yellow is governed by a combination of federal
and state regulations. In the United States, the primary federal legislation is the Resource
Conservation and Recovery Act (RCRA), which establishes a "cradle-to-grave" framework for
hazardous waste management.[6] Chemical waste generators are responsible for determining
if their waste is hazardous and ensuring its proper management and disposal.[6] It is crucial to
consult local, regional, and national hazardous waste regulations to ensure complete and
accurate classification and disposal.[4]

Quantitative Data

Specific quantitative regulatory limits for the disposal of Quinoline Yellow are not readily
available in the provided search results. Disposal regulations are often based on the
characteristics of the waste (e.g., ignitability, corrosivity, reactivity, toxicity) rather than specific
concentration thresholds for every chemical. Generators of chemical waste must comply with
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the requirements for their generator status (e.g., Large Quantity Generator, Small Quantity
Generator), which dictates aspects like storage time limits and reporting.[7]

Property Value Source

CAS Number 8004-92-0 [1][2][8]
C18HI9NNa208S2 (principal

Molecular Formula [8]
component)

Melting Point 359°C (lit.) [1]

Boiling Point 207°C (lit.) [1]

Solubility in Water 150 g/L [8]

o Category 4: Harmful if

Acute Toxicity (Oral) [2]

swallowed

Toxicity to Fish (Oryzias
, LC50: 1,000 mg/L - 48 h [2]
latipes)

Experimental Protocols

Detailed experimental protocols for the cited toxicological studies are not provided in the readily
available safety data sheets. These studies are typically conducted under standardized
guidelines (e.g., OECD Test Guidelines) by specialized laboratories.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Quinoline Yellow.
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Caption: Decision workflow for the proper disposal of Quinoline Yellow waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Quinoline Yellow: A Guide for
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[https://www.benchchem.com/product/b3430373#quinoline-yellow-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b3430373?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/quinoline-yellow.pdf
https://www.cdhfinechemical.com/images/product/msds/43_1432522632_QUINOLINEYELLOWCASNO-8004-92-0MSDS.pdf
https://sdfine.com/media/catalog/product/attachment/44325MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC277340250&productDescription=QUINOLINE+YELLOW+WATER+25GR&vendorId=VN00032119&countryCode=US&language=en
https://datasheets.scbt.com/sc-215774.pdf
https://m.youtube.com/watch?v=5N0vbP4F5ZY
https://www.rila.org/retail-compliance-center/regulations/hazardous-waste-regulations
https://saujanyaexports.com/wp-content/uploads/2022/05/MSDS-OF-QUINOLINE-YELLOW-WS.pdf
https://www.benchchem.com/product/b3430373#quinoline-yellow-proper-disposal-procedures
https://www.benchchem.com/product/b3430373#quinoline-yellow-proper-disposal-procedures
https://www.benchchem.com/product/b3430373#quinoline-yellow-proper-disposal-procedures
https://www.benchchem.com/product/b3430373#quinoline-yellow-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3430373?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3430373?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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